1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole

• Molecular Formula: C13H15BrN2O3S
• Molecular Weight: 359.24 g/mol
• IUPAC Name: 1-(4-bromo-3-methoxyphenyl)sulfonyl-2-propan-2-ylimidazole
• InChI: InChI=1S/C13H15BrN2O3S/c1-9(2)13-15-6-7-16(13)20(17,18)10-4-5-11(14)12(8-10)19-3/h4-9H,1-3H3
• InChI Key: ZCDXRZXPEGYZBI-UHFFFAOYSA-N
• SMILES: CC(C)C1=NC=CN1S(=O)(=O)C2=CC(=C(C=C2)Br)OC

Description

1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole, also known as BIMS, is a chemical compound that has been extensively studied for its potential applications in scientific research. BIMS is a potent inhibitor of protein kinase CK2, an enzyme that plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole acts as a competitive inhibitor of CK2, binding to the ATP-binding site of the enzyme and preventing the phosphorylation of its substrates. This leads to the downregulation of CK2-dependent signaling pathways and the inhibition of cell growth and survival. 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole has been shown to have a high selectivity towards CK2, with minimal cross-reactivity with other kinases.
Biochemical and Physiological Effects
1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole has been shown to have a wide range of biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole can induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In immune cells, 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and modulate the activity of transcription factors, such as NF-κB. In viral infections, 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole can inhibit the replication of RNA viruses, such as SARS-CoV-2, by targeting the CK2-dependent host factors required for viral entry and replication.

Advantages and Limitations for Lab Experiments

1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole has several advantages as a research tool, including its high potency, selectivity, and specificity towards CK2. 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole can be used in a wide range of experimental systems, including cell culture, animal models, and clinical trials. However, 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole also has some limitations, such as its potential toxicity, off-target effects, and lack of oral bioavailability. These factors need to be considered when designing experiments and interpreting results.

Future Directions

There are several future directions for 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole research, including the development of more potent and selective CK2 inhibitors, the identification of new CK2 substrates and signaling pathways, and the evaluation of 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole in clinical trials for cancer, inflammation, and viral infections. 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole can also be used as a tool to investigate the role of CK2 in other biological processes, such as stem cell differentiation, neurodegeneration, and aging. Overall, 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole has great potential as a research tool and a therapeutic agent, and its further exploration will undoubtedly lead to new insights into the complex biology of CK2 and its role in human health and disease.

Synthesis Methods

The synthesis of 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole involves the reaction of 4-bromo-3-methoxybenzenesulfonyl chloride with isopropyl-1H-imidazole in the presence of a base, such as triethylamine. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole. The purity and yield of 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole can be improved by using different solvents, purification techniques, and reaction conditions.

Scientific Research Applications

1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole has been used extensively as a research tool to investigate the role of CK2 in various biological processes. CK2 is a ubiquitous and highly conserved kinase that is involved in the regulation of multiple signaling pathways, including Wnt, NF-κB, and PI3K/Akt. By inhibiting CK2 activity, 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole can modulate these pathways and affect cell proliferation, differentiation, and survival. 1-[(4-bromo-3-methoxyphenyl)sulfonyl]-2-isopropyl-1H-imidazole has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties, making it a promising candidate for drug development.